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Compound of Interest

Compound Name: Bismuth Subcarbonate

Cat. No.: B048179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bismuth Subcarbonate, identified by the CAS number 5892-10-4, is an inorganic compound

with the chemical formula (BiO)₂CO₃. Also known as Bismuth Carbonate Oxide or Bismuth

Oxycarbonate, this compound has a rich history of use in pharmaceutical and cosmetic

applications.[1][2][3][4] Its therapeutic efficacy as an antacid, anti-diarrheal, and agent against

Helicobacter pylori is well-documented.[2][4][5] This technical guide provides a comprehensive

overview of the physical and chemical properties of Bismuth Subcarbonate, detailed

experimental methodologies for their determination, and a visualization of its mechanism of

action.

Physicochemical Properties
The physical and chemical properties of Bismuth Subcarbonate are summarized in the tables

below, providing a consolidated resource for researchers.

General and Physical Properties
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Property Value References

Appearance
White to pale yellow-white, fine

powder.
[5][6]

Odor Odorless. [5][6]

Molecular Weight 509.97 g/mol [5][6][7]

Density 6.86 g/cm³ at 25 °C [4][7]

Melting Point
Decomposes upon heating

(>500 °C).
[2]

Solubility

Insoluble in water and alcohol.

Soluble in mineral acids with

effervescence.

[4][5]

Chemical and Spectroscopic Identifiers
Identifier Value References

Molecular Formula (BiO)₂CO₃ or CBi₂O₅ [5][7][8]

InChI Key
MGLUJXPJRXTKJM-

UHFFFAOYSA-L
[7]

SMILES O=[Bi]OC(=O)O[Bi]=O [7]

Experimental Protocols
This section outlines the methodologies for determining key physicochemical properties of

Bismuth Subcarbonate.

Determination of Melting Point (Decomposition
Temperature)
The melting point, or more accurately, the decomposition temperature of Bismuth
Subcarbonate can be determined using the capillary melting point method.

Protocol:
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Sample Preparation: A small amount of dry Bismuth Subcarbonate powder is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature at which the solid begins to decompose (e.g., changes in

color, gas evolution) is recorded. Since Bismuth Subcarbonate decomposes rather than

melts, a distinct melting point will not be observed. The temperature range of decomposition

should be noted.

Determination of Solubility
The solubility of Bismuth Subcarbonate in various solvents can be assessed through visual

observation.

Protocol:

Sample Preparation: A small, measured amount of Bismuth Subcarbonate (e.g., 10 mg) is

placed in a test tube.

Solvent Addition: A measured volume of the solvent (e.g., 1 mL of water, ethanol, or a

mineral acid) is added to the test tube.

Mixing: The mixture is agitated vigorously for a set period.

Observation: The solution is visually inspected to determine if the solid has dissolved. For

acidic solutions, the observation of effervescence (release of carbon dioxide) indicates a

reaction and dissolution.

Structural and Morphological Characterization
Advanced analytical techniques are employed for a detailed characterization of Bismuth
Subcarbonate.

X-ray Diffraction (XRD): This technique is used to determine the crystalline structure of the

compound. The sample is exposed to X-rays at various angles, and the diffraction pattern is
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analyzed to identify the crystal lattice.

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to identify the functional

groups present in the molecule. The infrared spectrum will show absorption bands

corresponding to the carbonate (CO₃²⁻) and Bi-O bonds.

Scanning Electron Microscopy (SEM): SEM provides high-resolution images of the sample's

surface morphology, revealing the particle shape and size distribution.

Energy-Dispersive X-ray Spectroscopy (EDX): Often coupled with SEM, EDX is used to

determine the elemental composition of the sample, confirming the presence of Bismuth,

Carbon, and Oxygen.

Mechanism of Action
Bismuth Subcarbonate does not operate through classical signaling pathways. Its therapeutic

effects in the gastrointestinal tract are a result of direct chemical and physical interactions.

Gastrointestinal Action of Bismuth Subcarbonate
The following diagram illustrates the primary mechanisms of action of Bismuth Subcarbonate
in the stomach.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b048179?utm_src=pdf-body
https://www.benchchem.com/product/b048179?utm_src=pdf-body
https://www.benchchem.com/product/b048179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stomach Lumen

Therapeutic Effects

Bismuth Subcarbonate
((BiO)₂CO₃)

Acid Neutralization
Reacts with

Protective Coating Formation

Forms

Antibacterial Action

Inhibits

Gastric Acid (HCl)

Gastric Mucosa

Helicobacter pylori

Reduces

Coats and Protects

Disrupts cell wall &
enzymes

Click to download full resolution via product page

Mechanism of Action of Bismuth Subcarbonate in the Stomach.

As an antacid, Bismuth Subcarbonate reacts with and neutralizes gastric acid.[1][2][3] This

reaction also leads to the formation of a protective layer over the gastric mucosa, shielding it

from further acid and pepsin-induced damage.[5][9] Furthermore, Bismuth Subcarbonate
exhibits direct antibacterial activity against Helicobacter pylori, a key bacterium implicated in

gastritis and peptic ulcer disease.[1][2] Its mechanism is believed to involve the disruption of

the bacterial cell wall and the inhibition of crucial enzyme systems.[1][2]

Conclusion
Bismuth Subcarbonate (CAS 5892-10-4) is a well-characterized inorganic compound with

established applications in medicine. Its physical and chemical properties make it suitable for

its role as a gastrointestinal agent. Understanding its physicochemical characteristics and

mechanism of action is crucial for its effective and safe use in research and drug development.
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The experimental protocols outlined provide a basis for the quality control and further

investigation of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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